Cas no 919769-08-7 (Acetic acid, 2-(4-methylcyclohexylidene)-, 1-methylethyl ester)

• Product name: Acetic acid, 2-(4-methylcyclohexylidene)-, 1-methylethyl ester
• CAS No: 919769-08-7
• MF: C₁₂H₂₀O₂
• MW: 196.286004066467
• CID: 761581
• PubChem ID: 71424892

Acetic acid, 2-(4-methylcyclohexylidene)-, 1-methylethyl ester Chemical and Physical Properties

Names and Identifiers

• Acetic acid, 2-(4-methylcyclohexylidene)-, 1-methylethyl ester
• propan-2-yl 2-(4-methylcyclohexylidene)acetate
• 919769-08-7
• DTXSID10843682
• Propan-2-yl (4-methylcyclohexylidene)acetate

• Inchi： InChI=1S/C12H20O2/c1-9(2)14-12(13)8-11-6-4-10(3)5-7-11/h8-10H,4-7H2,1-3H3
• InChI Key： MBQUVZKFPKWDSQ-UHFFFAOYSA-N
• SMILES： CC1CCC(=CC(=O)OC(C)C)CC1

Computed Properties

• Exact Mass: 196.146329876g/mol
• Monoisotopic Mass: 196.146329876g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 26.3Ų